2-((5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-methylpiperidin-1-yl)ethanone

• IUPAC Name: 2-[[5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C18H23N3O3S/c1-3-23-15-6-4-14(5-7-15)17-19-20-18(24-17)25-12-16(22)21-10-8-13(2)9-11-21/h4-7,13H,3,8-12H2,1-2H3
• InChI Key: FARXEAUTUDHMLQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)N3CCC(CC3)C
• Molecular Formula: C18H23N3O3S
• Molecular Weight: 361.5 g/mol

Description

2-((5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-methylpiperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C18H23N3O3S and its molecular weight is 361.46. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Compounds derived from the synthesis process involving related heterocyclic compounds have been studied for their antimicrobial activities. For instance, derivatives synthesized from thiazoles and their fused counterparts, including oxadiazoles, have demonstrated in vitro antimicrobial activity against bacterial and fungal isolates such as Escherichia coli, Xanthomonas citri, Aspergillus fumigatus, Rhizoctonia solani, and Fusarium oxysporum (Wardkhan et al., 2008).

Anti-Breast Cancer Agents

The use of related oxadiazole derivatives in the development of anti-breast cancer agents has been explored. Microwave-assisted synthesis of thiazolyl(hydrazonoethyl)thiazoles from related building blocks showed promising antitumor activities against MCF-7 tumor cells, suggesting the potential of these compounds in cancer research (Mahmoud et al., 2021).

HIV-1 Replication Inhibitors

Novel derivatives involving the oxadiazole moiety have been synthesized and identified as potent inhibitors of HIV-1 replication, demonstrating the utility of such compounds in antiviral research (Che et al., 2015).

Anticonvulsant Activity

Oxadiazole derivatives have also been explored for their anticonvulsant activity. The structural design based on pharmacophoric models has led to the synthesis of compounds with significant activity against seizures in various models, highlighting their potential in neurological disorder treatment (Rajak et al., 2010).

Optoelectronic Applications

The synthesis and characterization of heterocyclic compounds, including oxadiazoles, have shown their potential in optoelectronic applications. Studies on the optical and thermal properties of such compounds indicate their utility in material science, especially in the development of materials for organic light-emitting diodes (OLEDs) and solar cells (Shruthi et al., 2019).